Cas no 1884705-30-9 (methyl N-[(3R)-piperidin-3-yl]carbamate hydrochloride)

• Product Name: methyl N-[(3R)-piperidin-3-yl]carbamate hydrochloride
• CAS No: 1884705-30-9
• MF: C₇H₁₅ClN₂O₂
• MW: 194.659200906754
• CID: 6003381
• PubChem ID: 118918494
• Update Time: 2025-11-05

methyl N-[(3R)-piperidin-3-yl]carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl N-[(3R)-piperidin-3-yl]carbamate hydrochloride
• EN300-39677361
• methyl N-[(3R)-piperidin-3-yl]carbamate;hydrochloride
• 1884705-30-9
• SCHEMBL17560419

• Inchi： 1S/C7H14N2O2.ClH/c1-11-7(10)9-6-3-2-4-8-5-6;/h6,8H,2-5H2,1H3,(H,9,10);1H/t6-;/m1./s1
• InChI Key： XCUBSKADGMBQLQ-FYZOBXCZSA-N
• SMILES： Cl.O(C)C(N[C@H]1CNCCC1)=O

Computed Properties

• Exact Mass: 194.0822054g/mol
• Monoisotopic Mass: 194.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on methyl N-[(3R)-piperidin-3-yl]carbamate hydrochloride

Recent Advances in the Study of Methyl N-[(3R)-piperidin-3-yl]carbamate Hydrochloride (CAS: 1884705-30-9)

The compound methyl N-[(3R)-piperidin-3-yl]carbamate hydrochloride (CAS: 1884705-30-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine scaffold and carbamate functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for methyl N-[(3R)-piperidin-3-yl]carbamate hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. This advancement is critical for scaling up production and ensuring consistent quality in preclinical and clinical studies.

Pharmacological investigations have revealed that methyl N-[(3R)-piperidin-3-yl]carbamate hydrochloride exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its affinity for the sigma-1 receptor, which is implicated in neuroprotection and cognitive enhancement. These findings suggest potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Further research has explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. A recent pharmacokinetic study highlighted its favorable bioavailability and brain penetration, making it a promising candidate for central nervous system (CNS)-targeted therapies. However, challenges such as metabolic stability and potential drug-drug interactions require further investigation.

In addition to its neurological applications, methyl N-[(3R)-piperidin-3-yl]carbamate hydrochloride has been studied for its anti-inflammatory and analgesic effects. Preclinical models have shown that the compound can attenuate inflammatory responses and reduce pain sensitivity, possibly through modulation of cytokine production and ion channel activity. These properties open new avenues for developing non-opioid analgesics.

Despite these promising findings, several questions remain unanswered. For instance, the exact molecular targets and signaling pathways involved in its pharmacological effects are not fully elucidated. Future research should focus on mechanistic studies using advanced techniques such as cryo-EM and molecular dynamics simulations to provide a deeper understanding of its mode of action.

In conclusion, methyl N-[(3R)-piperidin-3-yl]carbamate hydrochloride (CAS: 1884705-30-9) represents a versatile and pharmacologically active compound with broad therapeutic potential. Continued research efforts are essential to fully exploit its benefits and address existing challenges in drug development. The integration of synthetic chemistry, pharmacology, and translational research will be key to advancing this compound toward clinical applications.